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Chemical Properties & Sample Preparation

The table below summarizes the known chemical and physical properties of Gentioflavin, which are

foundational for developing an analytical method [1] [2].

Property Value / Description

CAS Number 18058-50-9 [1] [2]

Molecular Formula C₁₀H₁₁NO₃ [1] [2]

Molecular Weight 193.2 g/mol [1] [2]

Type of Compound Alkaloids [1] [2]

Source The herbs of Gentiana scabra Bunge [1] [2]

Appearance Powder [1]

Storage Desiccate at -20°C [1]

Purity >=98% [2]
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Suggested Solvents and Stock Solution Preparation

Based on its solubility, here are guidelines for preparing stock solutions [1] [2].

Solvent Solubility Notes

Chloroform, Dichloromethane, Ethyl Acetate, DMSO,
Acetone

Soluble
[1]

For preparing stock
solutions.

Concentration (Start) Volume (Start) Concentration (Final) Volume (Final)

1 mg/mL X mL Y μM Z mL

Notes on Preparation [1] [2]:

General Tips: For better solubility, warm the tube at 37°C and use brief sonication.
Stock Solution Stability: Prepare stock solutions fresh when possible. If pre-prepared aliquots are

necessary, they can be stored in tightly sealed vials at -20°C for up to several months.
Handling: Before opening, allow the vial to equilibrate to room temperature for at least an hour to

prevent condensation.

Proposed Analytical Workflow for Gentioflavin

Since explicit protocols were not available, the following workflow is proposed based on common practices

for the analysis of similar natural products. You will need to optimize conditions such as mobile phase

composition, gradient programs, and detection wavelengths based on your specific instrumentation.
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Sample Preparation

Weigh Powder

Dissolve in Solvent
(e.g., DMSO, Methanol)

Vortex & Sonicate

Centrifuge

Collect Supernatant

Inject Sample

Start
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Instrumental Analysis

Data Processing

Chromatographic Separation
(HPLC/UPLC)

Mass Spectrometry (MS)
for Identification

UV/Vis or PDA Detection
for Quantification

Peak Integration

Compare to Standard

Calculate Concentration

End
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Diagram 1: A proposed analytical workflow for Gentioflavin, from sample preparation to data analysis.

Key Methodological Considerations

Chromatography: A reverse-phase C18 column is a typical starting point. Develop a mobile phase

gradient using water (with 0.1% formic acid) and acetonitrile or methanol to achieve good separation
[2].

Detection: Gentioflavin's structure suggests a strong chromophore. Use a PDA (Photodiode Array)
detector to identify its characteristic UV-Vis spectrum and select an optimal wavelength (e.g., 254 nm

or 280 nm) for quantification [2].
Mass Spectrometry: For confirmation, ESI-MS (Electrospray Ionization Mass Spectrometry) in
positive ion mode is recommended to detect the protonated molecule [M+H]⁺, expected at m/z 194.2
[2].

Important Disclaimer on Protocol Gaps

The information presented here is a starting framework. The specific parameters for HPLC/UPLC, MS,

and quantitative analysis are not available in the current literature search results and must be

developed and validated in your laboratory. The provided Graphviz diagram visualizes a logical, standard

workflow that you can adapt as your methods are established.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [sample preparation for Gentioflavine analysis]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b601159#sample-preparation-for-

gentioflavine-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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